![molecular formula C12H15ClN2O3S B2436347 N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide CAS No. 941975-53-7](/img/structure/B2436347.png)
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide is a useful research compound. Its molecular formula is C12H15ClN2O3S and its molecular weight is 302.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
One notable application is in the synthesis of biologically active derivatives with antimicrobial properties. A study by M. Babu, K. Pitchumani, and P. Ramesh (2013) synthesized a series of compounds with significant activities against bacterial and fungal strains. This research highlights the potential of N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)propionamide derivatives in antimicrobial drug development (M. Babu, K. Pitchumani, & P. Ramesh, 2013).
Antibacterial Activity
Another study focused on the synthesis and antibacterial activity of arylpiperazinyl oxazolidinones with diversification of the N-substituents. These compounds exhibited potent in vitro activities against resistant Gram-positive strains such as Staphylococcus and Enterococcus. This study demonstrates the chemical versatility and potential antibacterial applications of compounds related to this compound (S. Jang et al., 2004).
Herbicidal Activity
Research conducted by 杨子辉, 陈爱羽, 胡艾希, 叶姣 (2017) synthesized and evaluated the herbicidal activity of N-(thiazol-2-yl)-2-(4-aryloxyphenoxy)propionamides. These compounds displayed moderate to excellent herbicidal activity against various grass species, illustrating the agricultural applications of these derivatives (杨子辉, 陈爱羽, 胡艾希, & 叶姣, 2017).
Anti-Tubercular Scaffold
A study by Urja D. Nimbalkar et al. (2018) synthesized novel derivatives with promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This research points to the potential of these compounds in the development of new treatments for tuberculosis, demonstrating the therapeutic applications of this compound derivatives (Urja D. Nimbalkar et al., 2018).
Anti-Inflammatory Activity
R. Kalsi, M. Shrimali, T. Bhalla, and J. Barthwal (1990) synthesized azetidinones that were tested for their anti-inflammatory activity. The study highlights the potential of these compounds in developing new anti-inflammatory drugs, further showcasing the diverse biological activities of derivatives related to this compound (R. Kalsi et al., 1990).
Properties
IUPAC Name |
N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O3S/c1-2-12(16)14-9-4-5-10(13)11(8-9)15-6-3-7-19(15,17)18/h4-5,8H,2-3,6-7H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUNJLVZRMQWDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)Cl)N2CCCS2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.